Cas no 141754-58-7 (theopederin D)

• Product Name: theopederin D
• CAS No: 141754-58-7
• MF: C₂₆H₄₁NO₁₀
• MW: 527.604449033737
• CID: 2025238
• PubChem ID: 10346830
• Update Time: 2025-04-21

theopederin D Chemical and Physical Properties

Names and Identifiers

• theopederin D
• SCHEMBL1230688
• 141754-58-7
• DTXSID401044093

• Inchi： 1S/C26H41NO10/c1-13-11-26(32-7,37-15(3)14(13)2)21(29)23(30)27-24-20-19(33-12-34-24)22(31-6)25(4,5)17(36-20)10-16-8-9-18(28)35-16/h14-17,19-22,24,29H,1,8-12H2,2-7H3,(H,27,30)
• InChI Key： QLDOXRUFJHMOHG-UHFFFAOYSA-N
• SMILES： COC1C(C)(C)C(CC2OC(=O)CC2)OC2C1OCOC2NC(C(C1(OC(C)C(C)C(=C)C1)OC)O)=O

Computed Properties

• Exact Mass: 527.27304650Da
• Monoisotopic Mass: 527.27304650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins